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Compound of Interest

Compound Name: 2-Nitrophenyl octyl ether

Cat. No.: B1199154 Get Quote

This guide provides comprehensive safety information for 2-Nitrophenyl octyl ether (NPOE),

a compound commonly utilized as a plasticizer and a charge-transferring liquid in

electrochemical devices.[1][2] Intended for researchers, scientists, and drug development

professionals, this document consolidates critical data from various safety data sheets (SDS) to

ensure safe handling and use.

Chemical and Physical Properties
A summary of the key quantitative physical and chemical properties of 2-Nitrophenyl octyl
ether is presented below. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Source(s)

Molecular Formula C₁₄H₂₁NO₃ [3][4]

Molecular Weight 251.32 g/mol [1]

CAS Number 37682-29-4 [1][3]

EC Number 253-623-7 [1][3]

Appearance Clear yellow liquid [2][5]

Boiling Point 197-198 °C at 11 mmHg [1][2][6][7][8]

Density 1.04 g/mL at 25 °C [1][2][6][7][8]

Refractive Index n20/D 1.508 [1][2][6][7][8]

Flash Point
43 °C (109.4 °F)[5] / 113 °C

(235.4 °F) - closed cup[1][9]
[1][5][9]

Water Solubility Insoluble (6.0E-3 g/L at 25 °C) [10]

Relative Permittivity 24.2 [2][8]

Note: Discrepancies in the flash point exist across different sources. Users should exercise

caution and consider the lower value for safety planning.

Hazard Identification and Classification
2-Nitrophenyl octyl ether is considered a hazardous substance.[11] It is a flammable liquid

and vapor.[5] The primary health hazards include potential irritation to the eyes, skin,

respiratory tract, and digestive tract.[5] Ingestion of large amounts may lead to central nervous

system depression.[5] The toxicological properties of this material have not been fully

investigated.[5]

GHS Classification Logical Flow
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Physical Hazard Assessment

Health Hazard Assessment

Environmental Hazard Assessment

Hazard Communication

Flash Point Data
(43°C / 113°C)

Flammable Liquid
(Category 3 or 4)

GHS Criteria

Signal Word:
Warning

Exposure Data
(Eye, Skin, Inhalation, Ingestion)

Observed Effects
(Irritation, CNS Depression)

Potential for Irritation
(Skin/Eye Irritant)

Potential Systemic Effects
(Target Organ: CNS)

Hazard Statements:
- Flammable liquid and vapor

- May cause irritation
- Toxic to aquatic life

Ecotoxicity Data

Very toxic to aquatic organisms,
may cause long-term adverse effects

Classification Criteria

Precautionary Statements

Click to download full resolution via product page

Caption: GHS Hazard Identification and Classification Flowchart for 2-Nitrophenyl octyl ether.

Experimental Protocols: Safety and Emergency
Procedures
Detailed methodologies for safety and emergency response are crucial for minimizing risk. The

following protocols are derived from standard SDS guidelines.

3.1 First-Aid Measures

A systematic approach to first aid is critical following any exposure.
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Exposure Route Protocol Source(s)

Inhalation

1. Remove the individual from

the exposure area to fresh air

immediately. 2. If breathing is

difficult, administer oxygen. 3.

If breathing has stopped,

provide artificial respiration. Do

not use mouth-to-mouth

resuscitation. 4. Seek

immediate medical attention.

[5]

Skin Contact

1. Immediately flush the skin

with plenty of water for at least

15 minutes. 2. Remove all

contaminated clothing and

shoes. 3. Wash clothing before

reuse. 4. Seek medical

attention.

[5]

Eye Contact

1. Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. 2.

Remove contact lenses if

present and easy to do. 3.

Seek immediate medical

attention.

[5]

Ingestion

1. Do not induce vomiting. 2. If

the person is conscious, rinse

their mouth out with water. 3.

Never give anything by mouth

to an unconscious person. 4.

Seek immediate medical

attention.

[5]

First Aid Decision Workflow
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Exposure Occurs

Identify Exposure Route

Inhalation

Airborne

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

1. Move to Fresh Air
2. Provide Oxygen/Artificial Respiration if needed

1. Flush with water (15 min)
2. Remove contaminated clothing

1. Flush with water (15 min)
2. Lift eyelids

1. Do NOT induce vomiting
2. Rinse mouth with water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision workflow for first-aid procedures following exposure to NPOE.

3.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. For large fires, use water spray, fog, or alcohol-resistant foam.[3][5]

Unsuitable Extinguishing Media: Do not use straight streams of water, as it may be

ineffective.[5]

Specific Hazards: The substance is a flammable liquid and vapor. Vapors are heavier than

air and may travel to a source of ignition and flash back.[5] During a fire, irritating and highly

toxic gases (such as nitrogen oxides and carbon monoxide) may be generated.[5][12]

Containers may explode in the heat of a fire.[5]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH approved or equivalent, and full protective gear.[5]

3.3 Accidental Release Measures

Personal Precautions: Use proper personal protective equipment as indicated in Section 4.

Remove all sources of ignition. Use spark-proof tools. Ensure adequate ventilation.[5][13]

Environmental Precautions: Prevent runoff from entering storm sewers and ditches. Avoid

release to the environment.[11][12][13]

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[5] A vapor-suppressing foam

may be used to reduce vapors.[5]

Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

ensure user safety.

4.1 Handling

Wash thoroughly after handling.[5]

Use with adequate ventilation.[5]

Ground and bond containers when transferring material.[5]

Use spark-proof tools and explosion-proof equipment.[5]

Avoid contact with eyes, skin, and clothing.[5][13]

Keep away from heat, sparks, and flame.[5]

Take precautionary measures against static discharges.[5]

4.2 Storage
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Store in a tightly closed container.[5][13]

Keep away from sources of ignition.[5]

Store in a cool, dry, well-ventilated area away from incompatible substances such as

oxidizing agents, bases, and strong reducing agents.[5][11][13]

Store in a "flammables-area".[5]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is based on the potential for exposure during a specific task.

PPE Type Specification Source(s)

Eye/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[5]

Skin

Wear appropriate protective

gloves (e.g., PVC) and clothing

to prevent skin exposure.

Suitability depends on the

frequency and duration of

contact.

[5][11]

Respiratory

Follow the OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149. Use a

NIOSH/MSHA-approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[5]
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PPE Selection Workflow

Task Assessment:
Handling 2-Nitrophenyl octyl ether

Potential for eye/face splash?

Wear Chemical Safety Goggles
/ Face Shield

Yes

Potential for skin contact?

No

Wear Chemical Resistant Gloves
(e.g., PVC) & Protective Clothing

Yes

Is ventilation inadequate or
 are vapors/mists generated?

No

Use NIOSH/MSHA
Approved Respirator

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: A logical workflow for selecting appropriate Personal Protective Equipment (PPE).

Toxicological and Ecological Information
5.1 Toxicological Information

Acute Toxicity: No significant acute toxicological data, such as LD50/LC50 values, were

identified in literature searches.[5][11] The toxicological properties have not been fully

investigated.[5]

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[5]

Potential Health Effects:
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Inhalation: May cause respiratory tract irritation, dizziness, or suffocation.[5]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. Large

amounts may cause CNS depression.[5]

Skin: May cause skin irritation.[5]

Eyes: May cause eye irritation, chemical conjunctivitis, and corneal damage.[5]

5.2 Ecological Information

This substance is considered very toxic to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.[11]

It is classified as a Marine Pollutant.[11]

Avoid release to the environment and do not let the chemical enter drains or waterways.[3]

[11][13]

Regulatory Information
TSCA: Listed on the TSCA inventory.[5]

Canada DSL/NDSL: Listed on Canada's NDSL (Non-Domestic Substances List).[5][11]

European Regulations: Labeled with Risk Phrase R10 (Flammable). Safety phrases include

S16 (Keep away from sources of ignition - No smoking), S33 (Take precautionary measures

against static discharges), and S9 (Keep container in a well-ventilated place).[5]

WGK (Water Danger/Protection): WGK 3 (highly hazardous for water).[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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